1-(4-chlorobenzyl)-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C22H18ClNO3S
• Molecular Weight: 411.9 g/mol
• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]indol-2-one
• InChI: InChI=1S/C22H18ClNO3S/c1-14-6-11-20(28-14)19(25)12-22(27)17-4-2-3-5-18(17)24(21(22)26)13-15-7-9-16(23)10-8-15/h2-11,27H,12-13H2,1H3
• InChI Key: RYYIDFBKKGWTET-UHFFFAOYSA-N
• SMILES: CC1=CC=C(S1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC4=CC=C(C=C4)Cl)O

Description

1-(4-chlorobenzyl)-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of indole derivatives, which have shown promising results in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 1-(4-chlorobenzyl)-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one involves the inhibition of various signaling pathways that are involved in the pathogenesis of diseases. It has been shown to inhibit the PI3K/Akt/mTOR pathway, which plays a crucial role in cancer cell proliferation and survival. It also inhibits the NF-κB pathway, which is involved in the regulation of inflammation and immune response. In addition, it has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
1-(4-chlorobenzyl)-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). It also reduces the expression of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). In addition, it has been shown to inhibit the expression of various oncogenes such as c-Myc and cyclin D1.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-chlorobenzyl)-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one in lab experiments include its potent anti-cancer and anti-inflammatory properties, its ability to regulate oxidative stress and inflammation, and its relatively low toxicity. However, its limitations include its low solubility in water, which makes it difficult to administer in vivo, and its relatively high cost compared to other compounds.

Future Directions

For the study of 1-(4-chlorobenzyl)-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one include the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in other diseases such as diabetes and cardiovascular diseases, and the optimization of its pharmacokinetic and pharmacodynamic properties. In addition, the use of this compound in combination with other drugs or therapies could be explored to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of 1-(4-chlorobenzyl)-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a multi-step process that involves the use of various reagents and catalysts. The first step involves the reaction of 4-chlorobenzyl chloride with 5-methylthiophene-2-carboxylic acid to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with 3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one in the presence of a base such as triethylamine. The final step involves the purification of the product using column chromatography.

Scientific Research Applications

1-(4-chlorobenzyl)-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been studied for its potential therapeutic applications in various diseases. It has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases. In cancer, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation, it has been shown to reduce the production of pro-inflammatory cytokines and chemokines. In neurodegenerative diseases, it has been shown to protect against oxidative stress and inflammation.